5-butoxy-1H-indol-6-ol

• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• IUPAC Name: 5-butoxy-1H-indol-6-ol
• InChI: InChI=1S/C12H15NO2/c1-2-3-6-15-12-7-9-4-5-13-10(9)8-11(12)14/h4-5,7-8,13-14H,2-3,6H2,1H3
• InChI Key: KJMDVEHPSPNDGN-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=C(C=C2C(=C1)C=CN2)O

Description

5-butoxy-1H-indol-6-ol is a useful research compound. Its molecular formula is C12H15NO2 and its molecular weight is 205.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Benzyloxy 5-butoxy indole (4 g, 0.0135 mole) is hydrogenated under 50 atmospheres of hydrogen in a reactor with 40 ml of ethanol and 0.6 g 10% palladium on carbon for 3 hours. After filtration and evaporation of the solvent, the residue is recrystallized in a mixture of benzene-hexane to produce 5-butoxy 6-hydroxy indole (2.5 g, yield 90%).